![molecular formula C11H19NO3 B065914 Tert-butyl 2-methyl-4-oxopiperidine-1-carboxylate CAS No. 190906-92-4](/img/structure/B65914.png)
Tert-butyl 2-methyl-4-oxopiperidine-1-carboxylate
Overview
Description
Tert-butyl 2-methyl-4-oxopiperidine-1-carboxylate, also known as TBO-PCC, is an organic compound used in the synthesis of various molecules and materials. It is a colorless solid that is soluble in organic solvents such as ethanol and ether. TBO-PCC is a versatile reagent with a wide range of applications in organic synthesis, including the synthesis of pharmaceuticals, agrochemicals, and biocides.
Scientific Research Applications
Synthesis of Protein Tyrosine Kinase Inhibitors : It's an important intermediate in synthesizing Jak3 inhibitor—CP-690550. An efficient synthesis approach involves a series of steps, starting from 4-methylpyridinium, and demonstrates advantages in terms of raw material availability, simplicity, and suitability for industrial scale-up (Chen Xin-zhi, 2011).
Stereoselective Syntheses : Its derivatives, when reacted with L-selectride, produce cis isomers of tert-butyl (3R,4S)-3-allyl-4-hydroxypiperidine-1-carboxylates in quantitative yield. These cis isomers can be transformed into trans (3R,4R) isomers, showcasing its utility in stereoselective synthesis processes (V. Boev et al., 2015).
Preparation of Piperidine Derivatives : The compound serves as a precursor for synthesizing diverse piperidine derivatives, a class of compounds with broad applications in pharmaceuticals (A. I. Moskalenko & V. Boev, 2014).
Fused Piperidine-Oxygen Heterocycles : It is used in the stereoselective synthesis of N-Boc piperidine derivatives fused with oxygen heterocycles, important for developing stereochemically homogeneous fused bicyclic systems (A. I. Moskalenko & V. Boev, 2014).
Crystal Structure Studies : X-ray studies of certain derivatives provide insights into molecular packing and intermolecular hydrogen bonding, contributing to the understanding of chemical structure and reactivity (C. Didierjean et al., 2004).
Synthesis of Schiff Base Compounds : Starting from tert-butyl 4-oxopiperidine-1-carboxylate, Schiff base compounds with potential applications in various fields have been synthesized (N. Çolak et al., 2021).
Safety and Hazards
properties
IUPAC Name |
tert-butyl 2-methyl-4-oxopiperidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO3/c1-8-7-9(13)5-6-12(8)10(14)15-11(2,3)4/h8H,5-7H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQMYWQCBINPHBB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(=O)CCN1C(=O)OC(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30514524 | |
Record name | tert-Butyl 2-methyl-4-oxopiperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30514524 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
190906-92-4 | |
Record name | tert-Butyl 2-methyl-4-oxopiperidine-1-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=190906-92-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | tert-Butyl 2-methyl-4-oxopiperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30514524 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | tert-butyl 2-methyl-4-oxopiperidine-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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